4-allyl-5-[5-methyl-4-(4-methylphenyl)thien-3-yl]-4H-1,2,4-triazole-3-thiol
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Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis Techniques and Regioselectivity : The compound can be synthesized through intramolecular cyclization, with a study demonstrating the synthesis of a related triazole-thiol using microwave irradiation for good yield and regioselectivity in alkylation (Ashry et al., 2006).
Functionalization for DNA Methylation Inhibition : Triazole-thiols, including related compounds, have been functionalized to create novel DNA methylation inhibitors, showing potential in cancer treatment (Hakobyan et al., 2017).
Pharmaceutical and Biological Applications
Antimicrobial Activities : Derivatives of this compound class have shown significant antimicrobial activities, with synthesized compounds being tested against various microorganisms (Bayrak et al., 2009).
Antileishmanial Activity : A study on thiol-thione tautomerism of a 1,2,4-triazole derivative revealed potential antileishmanial activity, indicating its usefulness in treating parasitic infections (Süleymanoğlu et al., 2017).
Materials Science and Corrosion Inhibition
- Corrosion Inhibition : A related triazole-thiol compound was studied for its effectiveness in inhibiting corrosion of mild steel in acidic conditions, demonstrating potential applications in material protection (Orhan et al., 2012).
Safety and Hazards
The safety and hazards associated with this compound are not specified in the sources I found . As with any chemical, it should be handled with appropriate safety precautions. This typically includes avoiding inhalation, ingestion, or skin contact, and using the compound only in a well-ventilated area or under a fume hood.
Properties
IUPAC Name |
3-[5-methyl-4-(4-methylphenyl)thiophen-3-yl]-4-prop-2-enyl-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3S2/c1-4-9-20-16(18-19-17(20)21)14-10-22-12(3)15(14)13-7-5-11(2)6-8-13/h4-8,10H,1,9H2,2-3H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXKJVJHYAGCBER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(SC=C2C3=NNC(=S)N3CC=C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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